1-(2-Fluorobenzyl)piperidine-4-carboxylic acid

• IUPAC Name: 1-[(2-fluorophenyl)methyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C13H16FNO2/c14-12-4-2-1-3-11(12)9-15-7-5-10(6-8-15)13(16)17/h1-4,10H,5-9H2,(H,16,17)
• InChI Key: AXIKZGILESDOKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)CC2=CC=CC=C2F
• Molecular Formula: C13H16FNO2
• DSSTOX Substance ID: DTXSID40398130
• Molecular Weight: 237.27 g/mol
• CAS RN: 901313-43-7

Description

The compound "1-(2-Fluorobenzyl)piperidine-4-carboxylic acid" is a chemical entity that can be inferred to have a benzyl group attached to a piperidine ring at one end and a carboxylic acid group at the other. The presence of a fluorine atom on the benzyl group suggests that it may have interesting electronic properties and could potentially be used in various chemical applications.

Synthesis Analysis

The synthesis of related fluorobenzyl compounds has been demonstrated in several studies. For instance, tri(o-fluorobenzyl)tin esters of heteroaromatic carboxylic acids were synthesized by reacting tri(o-fluorobenzyl)tin chloride with sodium salts of heteroaromatic carboxylic acids . Another study involved the synthesis of a neuroleptic agent with a fluorobenzyl

Scientific Research Applications

1. Pharmaceutical Applications of Piperidine Derivatives

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.

2. Antibacterial Activity of Piperidine Derivatives

A facile synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described. The target products were obtained with 55–92% yields in relatively short reaction times. Antibacterial evaluation by the agar well diffusion method revealed that only one of the compounds showed antibacterial effect against Staphylococcus aureus (MTCC 3160) at a concentration of 50 μg per well.

3. Synthesis of Biologically Active Piperidines

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

4. Inhibitors of Acetylcholinesterase

N-benzylpiperidine benzisoxazole derivatives are selective inhibitors of the enzyme acetylcholinesterase (AChE), which are used for the treatment of Alzheimer’s disease. Particularly, 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole is an important intermediate product in the synthesis of paliperidone which is the primary active metabolite of the older antipsychotic risperidone.

5. Antimicrobial Activity

The advancement of antimicrobial drugs is still a challenging problem for research scientists around the globe. A basic pharmacologically active structure could be altered by substituting different functional groups such as amide, imide, and/or alkyl groups that could improve the antimicrobial activity. Isoxazole derivatives have been found to exhibit analgesic, anticonvulsant, antipsychotic, anticancer, and antimicrobial activities, as well as affinity for serotonergic and dopaminergic receptors.

6. Synthesis of Biologically Active Compounds

A series of 2-amino-4-(1-piperidine) pyridine derivatives have been designed as clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitors. This highlights the potential of piperidine derivatives in the development of new drugs for cancer treatment.

7. Intermediate in Drug Synthesis

6-Fluoro-3-(piperidin-4-yl)-1,2-benzoxazole is an important intermediate product in the synthesis of paliperidone, which is the primary active metabolite of the older antipsychotic risperidone. This suggests that piperidine derivatives could be used as intermediates in the synthesis of other drugs.

8. Development of New Antimicrobial Drugs

The design and development of new drugs with potential antimicrobial activity are needed. A basic pharmacologically active structure could be altered by substituting different functional groups such as amide, imide, and/or alkyl groups that could improve the antimicrobial activity. This suggests that piperidine derivatives could be used in the development of new antimicrobial drugs.

Safety And Hazards

This compound may cause skin irritation, serious eye irritation, and respiratory irritation. It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only in well-ventilated areas.